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Compound of Interest

Compound Name: Boc-Ser-OH.DCHA

Cat. No.: B3045230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

purification of N-tert-Butoxycarbonyl-L-serine dicyclohexylammonium salt (Boc-Ser-
OH.DCHA), a crucial building block in peptide synthesis and drug development. This guide

details the experimental protocols, key quantitative data, and process workflows to ensure

reproducible and high-purity synthesis of this important compound.

Introduction
N-α-Boc-L-serine (Boc-Ser-OH) is a derivative of the amino acid L-serine where the amino

group is protected by a tert-butoxycarbonyl (Boc) group. This protection is essential in peptide

synthesis to prevent unwanted side reactions during peptide bond formation.[1] However, Boc-

Ser-OH is often isolated as a hygroscopic and non-crystalline solid, which can be challenging

to handle, purify, and store. To overcome these limitations, it is frequently converted into its

dicyclohexylammonium (DCHA) salt. The resulting Boc-Ser-OH.DCHA is a stable, crystalline

solid that is easier to purify by recrystallization, ensuring high purity of the final product.[1]

Synthesis Pathway
The synthesis of Boc-Ser-OH.DCHA is a two-step process. The first step involves the

protection of the amino group of L-serine with a Boc group. The second step is the formation of

the dicyclohexylammonium salt.
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Caption: Overall synthesis pathway for Boc-Ser-OH.DCHA.

Experimental Protocols
Synthesis of N-Boc-L-serine (Boc-Ser-OH)
This protocol is adapted from established procedures for the N-protection of amino acids.

Materials:

L-Serine

Di-tert-butyl dicarbonate ((Boc)₂O)

Sodium hydroxide (NaOH)

Dioxane

Water

Potassium bisulfate (KHSO₄)

Ethyl acetate

Magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask, dissolve L-serine in a 1N sodium hydroxide solution and dioxane,

and cool the mixture in an ice bath.

Slowly add a solution of di-tert-butyl dicarbonate in dioxane to the stirred reaction mixture.
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Allow the reaction to warm to room temperature and stir for several hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, concentrate the mixture under reduced pressure to remove

the dioxane.

Cool the remaining aqueous solution in an ice-water bath and acidify to a pH of 2–3 by the

slow addition of a 1N potassium bisulfate solution.

Extract the aqueous layer multiple times with ethyl acetate.

Combine the organic extracts and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain N-Boc-L-

serine as a viscous oil or foam. This crude product is typically used in the next step without

further purification.

Formation and Purification of Boc-Ser-OH.DCHA
Materials:

Crude N-Boc-L-serine

Dicyclohexylamine (DCHA)

Ethyl acetate (or other suitable organic solvent such as ether or isopropyl acetate)

Hexane (or other non-polar solvent for washing)

Procedure:

Dissolve the crude N-Boc-L-serine in a suitable organic solvent like ethyl acetate.

To the stirred solution, add dicyclohexylamine dropwise.

Stir the mixture at room temperature. The crystalline dicyclohexylammonium salt will

precipitate out of the solution. The formation of the precipitate can be encouraged by cooling

the mixture.
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Collect the crystalline solid by vacuum filtration.

Wash the collected crystals with a cold non-polar solvent, such as hexane, to remove any

residual impurities.

Dry the purified Boc-Ser-OH.DCHA salt under vacuum to a constant weight.

Purification Workflow
The purification process for Boc-Ser-OH.DCHA leverages the crystalline nature of the salt.
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Caption: Purification workflow for Boc-Ser-OH.DCHA.

Data Presentation
The following tables summarize the key quantitative data for the starting materials and the final

product.

Table 1: Properties of Key Reagents

Reagent Molecular Formula Molecular Weight ( g/mol )

L-Serine C₃H₇NO₃ 105.09

Di-tert-butyl dicarbonate C₁₀H₁₈O₅ 218.25

Dicyclohexylamine C₁₂H₂₃N 181.32

Table 2: Characterization of Boc-Ser-OH.DCHA
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Property Value

Molecular Formula C₂₀H₃₈N₂O₅

Molecular Weight ( g/mol ) 386.53

Appearance White to off-white crystalline solid

Purity Typically ≥98%

Note: Specific values for melting point and optical rotation can vary slightly between batches

and should be determined experimentally.

Conclusion
The synthesis of Boc-Ser-OH.DCHA via the N-Boc protection of L-serine followed by salt

formation with dicyclohexylamine is a robust and reliable method for producing a stable and

high-purity precursor for peptide synthesis. The conversion of the intermediate oily Boc-Ser-OH

into a crystalline DCHA salt is a critical step that greatly simplifies its handling, purification, and

storage, making it an indispensable compound for researchers and professionals in the field of

drug development and peptide chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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